2-(2-Fluorophenyl)-2-morpholinoacetonitrile
Description
2-(2-Fluorophenyl)-2-morpholinoacetonitrile is a useful research compound. Its molecular formula is C12H13FN2O and its molecular weight is 220.247. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthesis Methodology : 2-(2-Fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride, a derivative of 2-(2-Fluorophenyl)-2-morpholinoacetonitrile, was synthesized using a divergent method, showcasing easy operation, mild reaction conditions, short reaction time, and high yield (Tan Bin, 2010).
Catalyst-Free Green Synthesis : A catalyst-free, one-pot four-component reaction under ultrasonic conditions was used to synthesize derivatives like 2-amino-4-aryl-3-(4-fluorophenyl)-4,6,7,8-tetrahydroquinolin-5(1H)-one. This method offers safety, high yields, and simple workup (Santhosh Govindaraju et al., 2016).
Structural Studies : (Z)-3-(3,4-Dimethoxyphenyl)-3-(4-fluorophenyl)-1-morpholinoprop-2-en-1-one, a compound structurally related to this compound, was studied for its crystal structure, revealing important configuration and bonding details (B. Chai & Changling Liu, 2011).
Application in Drug Development
Antitumor Agents : A study on 2-phenylquinolin-4-ones led to the development of anticancer drug candidates like 2-(2-fluorophenyl)-6,7-methylenedioxyquinolin-4-one. These compounds showed significant inhibitory activity against tumor cell lines (Li-Chen Chou et al., 2010).
Antimicrobial Activity : Morpholine derivatives like morpholine 2-(5-(3-fluorophenyl) -4-amino-1,2,4-triazol-3-ilthio) acetate demonstrated remarkable anti-TB and antimicrobial activities in experimental models (O. Bigdan et al., 2020).
Chemosensors Development : Novel chemosensors incorporating structures like 6-morpholino-8-(thiophen-2-yl)-1,2,3,4-tetrahydroquinoline-5-carbonitrile were developed for identifying toxic Pd2+ ions. This demonstrates the potential of this compound derivatives in sensor technology (Shally et al., 2020).
Mechanistic Studies
Mechanistic Insights : A study on morpholinofluorophenyloxazolidinone provided insights into photochemical reactions and molecular interactions, relevant for understanding the behavior of related compounds (E. Fasani et al., 2008).
Weak Interactions in Crystal Packing : Investigation of compounds like 1-(2-fluorophenyl)-6,7-dimethoxy-2-phenyl-1,2,3,4-tetrahydroisoquinoline revealed the influence of fluorine in crystal packing, providing a deeper understanding of molecular interactions in such compounds (A. Choudhury et al., 2003).
Properties
IUPAC Name |
2-(2-fluorophenyl)-2-morpholin-4-ylacetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FN2O/c13-11-4-2-1-3-10(11)12(9-14)15-5-7-16-8-6-15/h1-4,12H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHOOZWWRHRTHFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(C#N)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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